Cas no 823813-32-7 (Cyclohexanol, 2-methyl-1-phenyl-, propanoate)

• Product Name: Cyclohexanol, 2-methyl-1-phenyl-, propanoate
• CAS No: 823813-32-7
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 692513
• PubChem ID: 71418821
• Update Time: 2025-04-19

Cyclohexanol, 2-methyl-1-phenyl-, propanoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-methyl-1-phenyl-, propanoate
• 2-methyl-1-phenylcyclohexan-1-ol,propanoic acid
• 823813-32-7
• DTXSID90838112
• Propanoic acid--2-methyl-1-phenylcyclohexan-1-ol (1/1)

• Inchi： 1S/C13H18O.C3H6O2/c1-11-7-5-6-10-13(11,14)12-8-3-2-4-9-12;1-2-3(4)5/h2-4,8-9,11,14H,5-7,10H2,1H3;2H2,1H3,(H,4,5)
• InChI Key： JDWQNVIOGZTIEW-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CCCCC1C.OC(CC)=O

Computed Properties

• Exact Mass: 264.17254462g/mol
• Monoisotopic Mass: 264.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų